Cas no 1186404-54-5 (3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine)

• Product Name: 3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine
• CAS No: 1186404-54-5
• MF: C₁₃H₁₂F₄N₂S
• MW: 304.306395530701
• CID: 4576323
• PubChem ID: 45588360
• Update Time: 2025-11-01

3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine Chemical and Physical Properties

Names and Identifiers

• 3-{2-[3-Fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}-1-propanamine
• 4-Thiazolepropanamine, 2-[3-fluoro-4-(trifluoromethyl)phenyl]-
• 3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine
• 3-{2-[3-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}propan-1-amine
• 1186404-54-5
• SB82864
• 3-(2-(3-Fluoro-4-(trifluoromethyl)phenyl)thiazol-4-yl)propan-1-amine
• 3-[2-[3-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]propan-1-amine
• HD-0205
• AKOS005073010

• Inchi： 1S/C13H12F4N2S/c14-11-6-8(3-4-10(11)13(15,16)17)12-19-9(7-20-12)2-1-5-18/h3-4,6-7H,1-2,5,18H2
• InChI Key： CUYOQVNXWSJVKF-UHFFFAOYSA-N
• SMILES： S1C=C(CCCN)N=C1C1=CC=C(C(F)(F)F)C(F)=C1

Computed Properties

• Exact Mass: 304.066
• Monoisotopic Mass: 304.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 3.3

Experimental Properties

• Melting Point: OIL°

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine

3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine (CAS No. 1186404-54-5): A Comprehensive Overview

3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine (CAS No. 1186404-54-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as FTMP-Thiazolyl-Propanamine for brevity, is characterized by its unique structural features, which include a fluoro-substituted phenyl group and a thiazole ring. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The fluoro-substituted phenyl group in 3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine plays a crucial role in modulating its pharmacological properties. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their bioavailability and pharmacokinetic profiles. Additionally, the presence of the trifluoromethyl group further enhances these properties, making the compound more resistant to metabolic degradation and potentially more effective in vivo.

The thiazole ring is another key structural feature of 3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine. Thiazoles are heterocyclic compounds that are widely used in drug design due to their ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions can enhance the binding affinity and selectivity of the compound, making it more effective in targeting specific receptors or enzymes.

Recent studies have focused on the potential therapeutic applications of 3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine. One area of particular interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For example, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways that regulate cell growth and proliferation. This makes it a promising candidate for the treatment of various cancers.

In addition to its potential as an anticancer agent, 3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 3-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}-1-propanamine have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It also has a long half-life, which suggests that it could be administered less frequently while maintaining therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{2-3-fluoro-4-(trifluoromethyl)phenyl)-1,3-thiazol)-4-y)-1-propanamine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and has demonstrated promising antitumor activity in patients with advanced solid tumors. These findings have paved the way for further clinical development and have generated significant interest from both academic researchers and pharmaceutical companies.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize the therapeutic applications of 3-{2-fluoro)-4-trifluoromethyl)-phenyl)-1,3-thiazol)-4-y)-1-propanamine. Ongoing studies are focusing on elucidating its molecular targets and identifying potential biomarkers that can be used to predict response to treatment. Additionally, efforts are being made to develop more potent analogs with improved pharmacological properties.

In conclusion, 3-{2-fluoro)-4-trifluoromethyl)-phenyl)-1,3-thiazol)-4-y)-1-propanamine (CAS No. 1186404-54-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of oncology and inflammatory diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.